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An In-Depth Technical Guide on the Preliminary Checklist of Medicinal Plants in Chinnar
Wildlife Sanctuary

This technical guide provides a comprehensive overview of the medicinal plants found in the

Chinnar Wildlife Sanctuary, Kerala, India, based on ethnobotanical research. It is intended for

researchers, scientists, and drug development professionals, offering a preliminary checklist of

flora, detailed methodological protocols for ethnobotanical and phytochemical research, and a

structured presentation of the available data.

Introduction
The Chinnar Wildlife Sanctuary, located in the Idukki district of Kerala, is a region rich in

biodiversity, including a significant number of medicinal plants.[1][2] The local tribal

communities, primarily the Hill Pulayas and Muthuvans, possess extensive traditional

knowledge regarding the use of these plants for treating various ailments.[1][2] Ethnobotanical

studies in this region have documented the use of numerous plant species, highlighting the

potential for further pharmacological investigation and drug discovery. This guide synthesizes

the findings from existing research to provide a foundational resource for scientific and

research purposes. The sanctuary is home to over 200 species of medicinal plants, of which 55

are actively used by the local tribes.[1][2][3][4]
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The following table summarizes the medicinal plants identified in the Chinnar Wildlife

Sanctuary, their traditional uses, and the parts of the plant utilized. This checklist is based on

ethnobotanical observations of the tribal communities in the sanctuary.

Table 1: Medicinal Plants of Chinnar Wildlife Sanctuary and Their Ethnobotanical Uses
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Botanical
Name

Family Tribal Name Part(s) Used

Method of
Preparation
and Medicinal
Use

Acacia

leucophloea
Mimosaceae Valla-vela Bark

The bark is

crushed with salt,

and the resulting

juice is applied to

wounds and

swellings.[2]

Acalypha indica Euphorbiaceae Kuppameni Whole plant

A paste made

from the whole

plant with salt is

applied to treat

scabies.[2]

Anogeissus

latifolia
Combretaceae Vekkali Bark

The juice

extracted from

the bark is taken

orally to cure

dysentery.[2]

Asparagus

racemosus
Liliaceae

Thannivazhan-

kizhangu
Rhizome

The rhizome is

given to

breastfeeding

mothers to

increase milk

production.[2]

Boswellia serrata Burseraceae Kungiliyam Resin

The dried resin is

burned to repel

disease-carrying

germs and

mosquitos.[2]

Cadaba

fruiticosa
Capparaceae Vizhuthi Root

An infusion of the

root is applied to

scorpion bites.[2]
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Calotropis

gigantea
Asclepiadaceae Erikka/achedi Latex, Leaf

A paste of the

leaves with Ficus

benghalensis

leaves and lime

juice is applied to

wounds. The sap

is used to extract

thorns.[2]

Combretum

ovalifolium
Combretaceae - -

Preferred by

tribals for treating

jaundice.[2]

Decalepis

hamiltonii
Asclepiadaceae - Tuber

The tubers are

consumed as a

delicacy.[2]

Ficus

benghalensis
Moraceae Atthi

Leaves, Prop

roots

A mixture of

leaves and prop

roots is applied

to set fractured

bones.[2]

Gmelina arborea Verbenaceae Kumbil Root, Fruit

The root extract

is taken orally for

fever, and the

fruits are used to

treat coughs.[2]

Gymnema

sylvestre
Asclepiadaceae - -

Used as an

antidiabetic

agent.[2]

Hemidesmus

indicus
Asclepiadaceae Kappikodi Rhizome

Rhizome powder

is taken with

coffee to reduce

abdominal pain.

[2]
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Hemionitis

arifolia
Adiantaceae Naichevi Leaf

A paste of the

leaves is applied

to burns.[2]

Leea

macrophylla
Leeaceae Chrianathali Root

An infusion of the

root is

administered

orally to expel

intestinal worms.

[2]

Phyllanthus

amarus
Euphorbiaceae - -

Known for its use

against jaundice.

[2]

Putranjiva

roxburghi
Euphorbiaceae Ekkoli Seed

A decoction of

the seeds is

administered

orally for colds

and fever.[2]

Tribulus terrestris Zygophyllaceae - -

Used for kidney

and urinary

bladder

diseases.[2]

Experimental Protocols
Ethnobotanical Data Collection and Analysis
A systematic approach is crucial for the accurate documentation of traditional medicinal

knowledge. The following protocol outlines a standard methodology for conducting

ethnobotanical surveys.

3.1.1. Study Area and Informant Selection

Site Selection: The study is conducted within the Chinnar Wildlife Sanctuary, focusing on the

tribal settlements of the Hill Pulayas and Muthuvans.[2]
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Informant Selection: Engage with local tribal medical practitioners and elderly members of

the community who possess extensive knowledge of medicinal plants.[2] Obtain prior

informed consent before conducting interviews.

3.1.2. Data Collection

Interviews: Conduct semi-structured interviews to gather information on the medicinal plants.

Key data points to collect include:

Local name of the plant.

Part(s) of the plant used (e.g., leaves, root, bark).

Ailments treated.

Method of preparation (e.g., paste, decoction, infusion).

Dosage and administration.

Field Visits: Accompany informants on field walks to collect plant specimens. This aids in the

correct identification of the plants.

Voucher Specimens: Prepare and deposit voucher specimens in a recognized herbarium for

authentication and future reference.[2]

3.1.3. Data Analysis

Quantitative Ethnobotany: Employ quantitative indices to analyze the collected data. This

includes:

Relative Frequency of Citation (RFC): To determine the most commonly cited medicinal

plants.

Use Value (UV): To quantify the relative importance of a particular plant species.

Informant Consensus Factor (ICF): To identify plants used for specific disease categories.
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Preliminary phytochemical analysis is essential to identify the major classes of bioactive

compounds present in the medicinal plants.

3.2.1. Plant Material Preparation

Collection and Drying: Collect the specified parts of the medicinal plants. Clean and air-dry

the plant material in the shade to prevent the degradation of phytochemicals.

Powdering: Grind the dried plant material into a fine powder using a mechanical grinder.

3.2.2. Preparation of Extracts

Solvent Extraction: Use solvents of varying polarity (e.g., petroleum ether, acetone, ethanol,

and water) to prepare crude extracts from the powdered plant material.

Extraction Method: Employ standard methods such as Soxhlet extraction or maceration.

3.2.3. Qualitative Phytochemical Tests Perform standard qualitative tests to screen for the

presence of major phytochemical groups:

Alkaloids: Test with Dragendorff’s and Mayer’s reagents.[5]

Flavonoids: Shinoda test (magnesium and hydrochloric acid).[6][7]

Tannins: Ferric chloride test.[6]

Saponins: Froth test.

Steroids and Terpenoids: Salkowski’s and Liebermann-Burchard tests.[6]

Glycosides: Keller-Kiliani test for cardiac glycosides.

Visualizations
Ethnobotanical Research Workflow
The following diagram illustrates the workflow for conducting an ethnobotanical survey and

subsequent analysis.
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Ethnobotanical research workflow from field data collection to analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1253212?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phytochemical Analysis Workflow
This diagram outlines the general procedure for the phytochemical screening of medicinal

plants.
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General workflow for the phytochemical screening of medicinal plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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